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molecular formula C6H4BrFN2O2 B129579 4-Bromo-5-fluoro-2-nitroaniline CAS No. 153505-36-3

4-Bromo-5-fluoro-2-nitroaniline

Cat. No. B129579
CAS RN: 153505-36-3
M. Wt: 235.01 g/mol
InChI Key: UBANSCIKTQSEOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05620979

Procedure details

4-Bromo-5-fluoro-1,2-diaminobenzene was prepared using an adaptation of the method of Bellamy et al. (Bellamy, F. D. et al., Tetrahedron Lett. 25: 839 (1984)). A mixture of 4-bromo-3-fluoro-6-nitroaniline (320 mg, 1.36 mmol) and SnCl2.2H2O (1.53 g, 6.81 mmol) dissolved in 7 mL ethyl acetate and 3 mL absolute ethanol under N2 was heated at 75° C. for 8 h. Some starting material had remained (by TLC) after only 1 h heating. All the starting material had reacted after 8 h as evidenced by TLC (silica gel, 3:1 hexanes:ethyl acetate). The reaction was allowed to cool to room temperature and poured into 50 mL H2O. Sufficient sat'd NaHCO3 solution was added (foaming!) to bring the pH to 5. The resulting mixture was extracted with 3×25 mL ethyl acetate and the combined organic extracts washed with 20 mL sat'd NaCl solution. The organic phase was dried (MgSO4), vacuum filtered and the solvent rotary evaporated to yield a white powder 277 mg (99%). 1H NMR (CDCl3) δ 3.22 (br s, 2H, NH2); 3.60 (br s, 2H, NH2); 6.50 (d, 1H, JHF =9.6 Hz, H-6); 6.83 (d, 1H, JHF =6.6 Hz, H-3).
Name
4-bromo-3-fluoro-6-nitroaniline
Quantity
320 mg
Type
reactant
Reaction Step One
Name
SnCl2.2H2O
Quantity
1.53 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
3 mL
Type
reactant
Reaction Step Two
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethyl acetate
Quantity
7 mL
Type
solvent
Reaction Step Four
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
H2O
Quantity
50 mL
Type
solvent
Reaction Step Seven
Name
4-Bromo-5-fluoro-1,2-diaminobenzene
[Compound]
Name
powder
Yield
99%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:8]=[C:7]([N+:9]([O-])=O)[C:5]([NH2:6])=[CH:4][C:3]=1[F:12].O.O.Cl[Sn]Cl.C(O)C.C([O-])(O)=O.[Na+]>C(OCC)(=O)C.O>[Br:1][C:2]1[C:3]([F:12])=[CH:4][C:5]([NH2:6])=[C:7]([NH2:9])[CH:8]=1 |f:1.2.3,5.6|

Inputs

Step One
Name
4-bromo-3-fluoro-6-nitroaniline
Quantity
320 mg
Type
reactant
Smiles
BrC1=C(C=C(N)C(=C1)[N+](=O)[O-])F
Name
SnCl2.2H2O
Quantity
1.53 g
Type
reactant
Smiles
O.O.Cl[Sn]Cl
Step Two
Name
ethanol
Quantity
3 mL
Type
reactant
Smiles
C(C)O
Step Three
Name
NaHCO3
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Step Four
Name
ethyl acetate
Quantity
7 mL
Type
solvent
Smiles
C(C)(=O)OCC
Step Five
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Smiles
Step Six
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC
Step Seven
Name
H2O
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
after only 1 h
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
heating
CUSTOM
Type
CUSTOM
Details
All the starting material had reacted after 8 h
Duration
8 h
ADDITION
Type
ADDITION
Details
was added (foaming!)
EXTRACTION
Type
EXTRACTION
Details
The resulting mixture was extracted with 3×25 mL ethyl acetate
WASH
Type
WASH
Details
the combined organic extracts washed with 20 mL
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic phase was dried (MgSO4), vacuum
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent rotary evaporated

Outcomes

Product
Name
4-Bromo-5-fluoro-1,2-diaminobenzene
Type
product
Smiles
BrC1=CC(=C(C=C1F)N)N
[Compound]
Name
powder
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 277 mg
YIELD: PERCENTYIELD 99%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.